Cas no 2680721-75-7 (2-Chloro-5-(2,2,2-trifluoroacetamido)pyridine-3-carboxylic acid)

• Product Name: 2-Chloro-5-(2,2,2-trifluoroacetamido)pyridine-3-carboxylic acid
• CAS No: 2680721-75-7
• MF: C₈H₄ClF₃N₂O₃
• MW: 268.577171325684
• CID: 5647137
• PubChem ID: 165940150
• Update Time: 2025-10-31

2-Chloro-5-(2,2,2-trifluoroacetamido)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28282917
• 2680721-75-7
• 2-chloro-5-(2,2,2-trifluoroacetamido)pyridine-3-carboxylic acid
• 2-Chloro-5-(2,2,2-trifluoroacetamido)pyridine-3-carboxylic acid

• Inchi： 1S/C8H4ClF3N2O3/c9-5-4(6(15)16)1-3(2-13-5)14-7(17)8(10,11)12/h1-2H,(H,14,17)(H,15,16)
• InChI Key： UAFVRZZRMHFKTO-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=C(C=N1)NC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 267.9862542g/mol
• Monoisotopic Mass: 267.9862542g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 79.3Ų

Additional information on 2-Chloro-5-(2,2,2-trifluoroacetamido)pyridine-3-carboxylic acid

Introduction to 2-Chloro-5-(2,2,2-trifluoroacetamido)pyridine-3-carboxylic acid (CAS No. 2680721-75-7)

2-Chloro-5-(2,2,2-trifluoroacetamido)pyridine-3-carboxylic acid (CAS No. 2680721-75-7) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a chlorinated pyridine ring and a trifluoroacetamido group. These features contribute to its diverse applications in the development of novel drugs and therapeutic agents.

The chlorinated pyridine ring in 2-Chloro-5-(2,2,2-trifluoroacetamido)pyridine-3-carboxylic acid is a key structural element that enhances the compound's reactivity and stability. Pyridine derivatives are widely used in the synthesis of pharmaceuticals due to their ability to form stable complexes with various metal ions and their potential to modulate biological processes. The presence of the chlorine atom further increases the compound's lipophilicity, which can be advantageous for improving its bioavailability and cellular uptake.

The trifluoroacetamido group is another critical feature of this compound. Trifluoroacetyl derivatives are known for their high reactivity and stability, making them valuable intermediates in organic synthesis. The trifluoroacetamido group can also influence the pharmacokinetic properties of the molecule, such as its solubility and metabolic stability. This group has been shown to enhance the binding affinity of molecules to specific receptors, which is crucial for developing effective therapeutic agents.

Recent research has highlighted the potential of 2-Chloro-5-(2,2,2-trifluoroacetamido)pyridine-3-carboxylic acid in various therapeutic areas. For instance, studies have demonstrated its efficacy as an inhibitor of specific enzymes involved in disease pathways. One notable application is in the treatment of neurodegenerative diseases, where this compound has shown promise in modulating key enzymes that contribute to neuronal damage. Additionally, it has been investigated for its anti-inflammatory properties, making it a potential candidate for treating inflammatory conditions such as arthritis and asthma.

In the realm of cancer research, 2-Chloro-5-(2,2,2-trifluoroacetamido)pyridine-3-carboxylic acid has been explored for its ability to inhibit cancer cell proliferation and induce apoptosis. Preclinical studies have shown that this compound can selectively target cancer cells while sparing healthy cells, which is a critical aspect of developing effective and safe anticancer therapies. The mechanism of action involves disrupting key signaling pathways that are dysregulated in cancer cells.

The synthetic accessibility of 2-Chloro-5-(2,2,2-trifluoroacetamido)pyridine-3-carboxylic acid is another factor that contributes to its appeal in pharmaceutical research. The compound can be synthesized using well-established methods in organic chemistry, making it relatively easy to produce on a large scale. This synthetic flexibility allows researchers to modify the structure and optimize its properties for specific therapeutic applications.

In terms of safety and toxicity profiles, preliminary studies suggest that 2-Chloro-5-(2,2,2-trifluoroacetamido)pyridine-3-carboxylic acid exhibits favorable characteristics. It has been shown to have low toxicity at therapeutic concentrations and does not exhibit significant cytotoxicity towards normal cells. However, further research is needed to fully understand its long-term effects and potential side effects.

The future prospects for 2-Chloro-5-(2,2,2-trifluoroacetamido)pyridine-3-carboxylic acid are promising. Ongoing clinical trials are evaluating its efficacy and safety in various disease models. Additionally, researchers are exploring combination therapies involving this compound to enhance its therapeutic potential and reduce the risk of resistance development.

In conclusion, 2-Chloro-5-(2,2,2-trifluoroacetamido)pyridine-3-carboxylic acid (CAS No. 2680721-75-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for developing novel drugs targeting various diseases. Continued research and development will likely uncover new opportunities for this versatile molecule.